Cas no 2034225-52-8 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide
• CAS No: 2034225-52-8
• MF: C₁₅H₁₆F₂N₂O₄
• MW: 326.295351028442
• CID: 6425182
• PubChem ID: 122160669
• Update Time: 2025-10-31

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-2,6-difluorobenzamide
• AKOS032469568
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-2,6-difluorobenzamide
• F6573-4313
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-2,6-difluorobenzamide
• 2034225-52-8

• Inchi： 1S/C15H16F2N2O4/c16-10-2-1-3-11(17)14(10)15(22)18-6-8-23-9-7-19-12(20)4-5-13(19)21/h1-3H,4-9H2,(H,18,22)
• InChI Key： YHYVTXBPMNGZEP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NCCOCCN1C(CCC1=O)=O)=O)F

Computed Properties

• Exact Mass: 326.10781332g/mol
• Monoisotopic Mass: 326.10781332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.7Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide

N-{2-2-(2,5-Dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide: A Comprehensive Overview

The compound CAS No. 2034225-52-8, commonly referred to as N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a versatile building block in organic synthesis.

The molecular structure of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide is characterized by a benzamide core with two fluorine atoms at the 2 and 6 positions. This substitution pattern imparts electronic effects that are crucial for its reactivity and selectivity in various chemical reactions. The presence of the 2,5-dioxopyrrolidine group further enhances its stability and functionality, making it a valuable intermediate in the synthesis of complex molecules.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its thermal stability and solubility properties. Studies have shown that the compound exhibits excellent thermal stability under standard reaction conditions, making it suitable for high-throughput screening applications. Additionally, its solubility in common organic solvents has been optimized through careful modification of the substituents, enabling its use in diverse chemical processes.

In terms of applications, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide has been explored for its potential as a bioisostere in drug design. Its ability to mimic the pharmacophoric features of natural products while offering improved pharmacokinetic profiles has made it a valuable tool in medicinal chemistry. Recent case studies have demonstrated its effectiveness in modulating key biological targets associated with inflammatory diseases and neurodegenerative disorders.

The environmental impact of this compound has also been a topic of recent investigation. Researchers have evaluated its biodegradability and ecotoxicity under various conditions. Preliminary results indicate that the compound exhibits low toxicity to aquatic organisms and is rapidly degraded under aerobic conditions, making it a more sustainable option compared to traditional chemical agents.

Furthermore, advancements in computational chemistry have enabled detailed modeling of the molecular interactions involving N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2,6-difluorobenzamide. These studies have provided insights into its binding affinities with target proteins and have facilitated the design of more potent analogs with enhanced therapeutic potential.

In conclusion, CAS No. 2034225-52-8, or N-{2-